Cas no 2580211-66-9 (2-{2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptan-5-yl}acetic acid)

• Product Name: 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptan-5-yl}acetic acid
• CAS No: 2580211-66-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5660728
• PubChem ID: 165887725
• Update Time: 2025-05-24

2-{2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptan-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727042
• 2580211-66-9
• 2-{2-[(benzyloxy)carbonyl]-2-azabicyclo[2.2.1]heptan-5-yl}acetic acid
• 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptan-5-yl}acetic acid

• Inchi： 1S/C16H19NO4/c18-15(19)8-12-6-14-7-13(12)9-17(14)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)
• InChI Key： YLVXOKIZPMKXPD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2CC1CC2CC(=O)O)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptan-5-yl}acetic acid

Chemical Compound CAS No. 2580211-66-9: 2-{2-(Benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptan-5-yl}acetic Acid

The compound with CAS No. 2580211-66-9, known as 2-{2-(Benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptan-5-yl}acetic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bicyclic system and a benzyloxy group, making it a subject of interest in both academic and industrial research.

The azabicyclo[2.2.1]heptane core of the molecule is a key structural feature that contributes to its stability and reactivity. This bicyclic system is known for its rigidity, which can influence the compound's interactions with biological systems. The presence of the benzyloxy group adds to the molecule's complexity, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of bicyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The azabicyclo[2.2.1]heptane framework has been shown to exhibit favorable pharmacokinetic properties, making it a valuable component in medicinal chemistry.

The acetic acid moiety at the terminus of the molecule plays a crucial role in its functional properties. This group can participate in hydrogen bonding, which is essential for interactions within biological systems. The combination of this group with the bicyclic system creates a molecule with versatile reactivity and selectivity.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The use of benzyloxy intermediates allows for precise control over the stereochemistry and regioselectivity of the product.

The compound has shown promise in preliminary biological assays, particularly in its ability to modulate enzyme activity. Researchers have reported that azabicyclo[2.2.1]heptane-based compounds can act as potent inhibitors of certain protein kinases, which are key targets in cancer therapy.

Moreover, the benzyloxy group has been implicated in enhancing the stability of the molecule under physiological conditions, which is critical for drug delivery applications.

The integration of these features makes CAS No. 2580211-66-9 a compelling candidate for further exploration in drug discovery programs targeting various diseases, including cancer and inflammatory disorders.